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Compound of Interest

Compound Name: Laquinimod-d5

Cat. No.: B12364884 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical protocols for the handling and disposal of

Laquinimod-d5, a deuterated analogue of the immunomodulator Laquinimod. Adherence to

these guidelines is essential to ensure the safety of all laboratory personnel and to maintain the

integrity of your research. Laquinimod is classified as a hazardous substance, and its

deuterated form should be handled with the same level of caution. This compound is intended

for research use only.[1][2]

Essential Safety and Handling Protocols
Due to the hazardous nature of Laquinimod, including suspected genetic defects, potential

damage to fertility or an unborn child, and harm to breast-fed children, stringent safety

measures are required.[3] The following personal protective equipment (PPE) is mandatory

when handling Laquinimod-d5.

Personal Protective Equipment (PPE) Requirements:
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PPE Category Specification Rationale

Hand Protection
Nitrile or other chemically

resistant gloves

To prevent skin contact with

the compound.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or airborne particles.

Skin and Body Protection Laboratory coat
To prevent contamination of

personal clothing.

Respiratory Protection
A properly fitted respirator

(e.g., N95 or higher)

Recommended when handling

the powder form to avoid

inhalation.[3]

Operational Handling Procedures:

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS) for Laquinimod.[3] All necessary PPE should be donned prior to handling the

compound.

Weighing and Aliquoting: Conduct all weighing and aliquoting of solid Laquinimod-d5 in a

certified chemical fume hood to minimize inhalation exposure.

Solution Preparation: When preparing solutions, add the solvent to the solid compound

slowly to avoid splashing.

Spill Management: In the event of a spill, immediately alert personnel in the vicinity. For small

spills, absorb the material with an inert, non-combustible absorbent material (e.g., sand,

earth) and place it in a sealed container for disposal. For larger spills, evacuate the area and

contact your institution's environmental health and safety (EHS) office.

Decontamination: After handling, thoroughly wash hands and any exposed skin with soap

and water. Decontaminate all work surfaces and equipment used.
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Proper disposal of Laquinimod-d5 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: All solid waste contaminated with Laquinimod-d5, including empty vials,

weighing paper, and used PPE, must be collected in a dedicated, clearly labeled hazardous

waste container.

Liquid Waste: All liquid waste containing Laquinimod-d5 must be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste

streams unless specifically permitted by your institution's EHS office.

Disposal Procedure:

Labeling: Ensure all waste containers are accurately labeled with the full chemical name

("Laquinimod-d5") and the appropriate hazard symbols.

Storage: Store hazardous waste containers in a designated, secure area away from

incompatible materials.

Collection: Arrange for the collection of hazardous waste through your institution's EHS

office. Do not dispose of Laquinimod-d5 down the drain or in regular trash.[4]

Quantitative Hazard Data
The following table summarizes the key hazard classifications for Laquinimod, which should be

applied to Laquinimod-d5.
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[3]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects[3]

Reproductive Toxicity Category 1B
H360: May damage fertility or

the unborn child[3]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of

Laquinimod-d5 from receipt to disposal.
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Safe handling workflow for Laquinimod-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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